Cas no 56309-55-8 (1-chloro-3-isocyanato-2-methoxybenzene)

• Product Name: 1-chloro-3-isocyanato-2-methoxybenzene
• CAS No: 56309-55-8
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD00037035
• CID: 2186900
• PubChem ID: 13534696
• Update Time: 2025-09-23

1-chloro-3-isocyanato-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methoxyphenyl isocyanate
• 1-chloro-3-isocyanato-2-methoxybenzene
• 56309-55-8
• EN300-1966344
• SCHEMBL3548255
• DTXSID20543166
• NBRZBJSIXZZWMF-UHFFFAOYSA-N
• DB-304506

• MDL： MFCD00037035
• Inchi： 1S/C8H6ClNO2/c1-12-8-6(9)3-2-4-7(8)10-5-11/h2-4H,1H3
• InChI Key： NBRZBJSIXZZWMF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)N=C=O

Computed Properties

• Exact Mass: 183.0087061g/mol
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines